4-(Isopropylamino)butanoic acid hydrochloride

• IUPAC Name: 4-(propan-2-ylamino)butanoic acid;hydrochloride
• InChI: InChI=1S/C7H15NO2.ClH/c1-6(2)8-5-3-4-7(9)10;/h6,8H,3-5H2,1-2H3,(H,9,10);1H
• InChI Key: UJZVOKYUSOIELW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCC(=O)O.Cl
• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol

Description

“4-(Isopropylamino)butanoic acid hydrochloride” is a biochemical compound used for proteomics research. It has a molecular formula of C7H15NO2•HCl and a molecular weight of 181.66.

Molecular Structure Analysis

The InChI code for “4-(Isopropylamino)butanoic acid hydrochloride” is 1S/C7H15NO2.ClH/c1-6(2)8-5-3-4-7(9)10;/h6,8H,3-5H2,1-2H3,(H,9,10);1H. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Formation of Supramolecular Hydrogels

Research has demonstrated the ability of certain isomeric building units, similar in structure to 4-(Isopropylamino)butanoic acid hydrochloride, to form supramolecular hydrogels with controlled microstructures and stability. These hydrogels are formed through molecular assembling in a two-component system, driven by hydrogen bonds as the main force. This process allows for the creation of hydrogels with varied stability and structures, suitable for diverse applications ranging from drug delivery systems to material science (Wu et al., 2007).

Optical Gating of Photosensitive Synthetic Ion Channels

Another application involves the use of a photolabile protecting group derived from a similar compound for the optical gating of nanofluidic devices. This approach enables the light-induced controlled release and selective transport of ionic species in aqueous solutions, showcasing potential applications in sensing, information processing, and controlled release technologies (Ali et al., 2012).

Thermal Response of Polymeric Materials

The polymerization of compounds related to 4-(Isopropylamino)butanoic acid hydrochloride, such as N-isopropylacrylamide, results in materials with unique thermal responses. These materials exhibit significant changes in phase transition temperatures based on molecular weight, which can be leveraged in designing smart materials and devices for biomedical and environmental applications (Xia et al., 2005).

Environmental Degradation Studies

Studies have also focused on the environmental degradation of herbicides structurally related to 4-(Isopropylamino)butanoic acid hydrochloride. These studies provide insights into the mechanisms of degradation and the identification of degradation products, which are crucial for assessing the environmental impact and developing strategies for pollution mitigation (Hiskia et al., 2001).

Safety and Hazards

While specific safety and hazard information for “4-(Isopropylamino)butanoic acid hydrochloride” is not available, it’s generally recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling similar biochemical compounds.

Future Directions

“4-(Isopropylamino)butanoic acid hydrochloride” is currently used for proteomics research. As our understanding of biochemistry advances, it’s possible that new applications for this compound will be discovered.